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Compound of Interest

Compound Name: Glyceryl trinonadecanoate

Cat. No.: B052907 Get Quote

Technical Support Center: Glyceryl
Trinonadecanoate
This technical support center provides researchers, scientists, and drug development

professionals with best practices, troubleshooting guides, and frequently asked questions for

handling and weighing powdered Glyceryl trinonadecanoate (GTN).

Frequently Asked Questions (FAQs)
Q1: What is Glyceryl trinonadecanoate and what is it used for?

Glyceryl trinonadecanoate (Trinonadecanoin) is a triglyceride, a type of lipid.[1] It is a powder

at room temperature and is commonly used in biochemical and lipid research. Due to its high

purity (≥99%), it serves as an excellent analytical standard, particularly as an internal standard

in gas chromatography (GC) for the quantification of triglycerides and fatty acids in various

biological samples.[2][3]

Q2: What are the recommended storage conditions for powdered Glyceryl trinonadecanoate?

To ensure its stability, powdered Glyceryl trinonadecanoate should be stored at -20°C in a

tightly sealed container.

Q3: What personal protective equipment (PPE) should I use when handling this compound?
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It is recommended to use standard laboratory PPE, including safety glasses or goggles, a lab

coat, and chemical-resistant gloves.

Q4: In which solvents is Glyceryl trinonadecanoate soluble?

As a triglyceride, Glyceryl trinonadecanoate is soluble in nonpolar organic solvents such as

chloroform, hexane, and toluene.[4][5] It is expected to have limited solubility in polar solvents

like methanol and ethanol.[6] For dissolving triglycerides, a mixture of toluene and methanol

(e.g., 5:1 v/v) can also be effective.[6]

Troubleshooting Guides
Weighing Powdered Glyceryl Trinonadecanoate
Issue: The reading on the analytical balance is unstable and fluctuating.

Possible Cause 1: Static Electricity. Powdered lipids like Glyceryl trinonadecanoate are

prone to static buildup, which can interfere with the balance's sensors and cause

inconsistent readings.

Solution:

Use an anti-static ionizer to neutralize static charges on the weighing vessel and the

powder.

Employ anti-static weighing boats or weighing paper.

Increase the relative humidity in the weighing area to 45-60%, as this helps to dissipate

static charges.

Ensure the analytical balance is properly grounded.

Possible Cause 2: Air Drafts. Even slight air currents from ventilation systems or movement

in the lab can affect the stability of an analytical balance.

Solution:

Ensure the draft shield of the analytical balance is closed during weighing.
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Position the balance in a location free from drafts.

Possible Cause 3: Temperature Differences. A sample that is not at thermal equilibrium with

its surroundings can create air currents inside the balance chamber, leading to fluctuating

readings.

Solution:

Allow the container of Glyceryl trinonadecanoate to equilibrate to room temperature

before opening and weighing.

Issue: Difficulty in accurately weighing small quantities of the powder.

Possible Cause: Static Cling. The powder may adhere to the spatula or weighing vessel due

to static electricity, making it difficult to transfer precise amounts.

Solution:

Use an anti-static spatula.

Tap the spatula gently to dislodge the powder.

Consider preparing a stock solution and then diluting it to the desired concentration for

very small quantities.

Dissolving Powdered Glyceryl Trinonadecanoate
Issue: The powder is not dissolving completely in the chosen solvent.

Possible Cause 1: Inappropriate Solvent. The polarity of the solvent may not be suitable for

dissolving the nonpolar triglyceride.

Solution:

Use a nonpolar solvent such as chloroform, hexane, or toluene.

Possible Cause 2: Insufficient Temperature. The dissolution of some lipids can be slow at

room temperature.
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Solution:

Gently warm the solvent and lipid mixture in a water bath. Be cautious not to overheat,

especially with volatile solvents.

Possible Cause 3: Inadequate Agitation. The powder may have settled at the bottom of the

container, reducing the surface area in contact with the solvent.

Solution:

Use a vortex mixer or a magnetic stirrer to ensure thorough mixing. Sonication can also

aid in dissolution.

Quantitative Data Summary
Property Value Reference

Chemical Formula C₆₀H₁₁₆O₆ [1]

Molecular Weight 933.56 g/mol [1]

Physical Form Powder

Melting Point
~46.5 °C (based on Glyceryl

tridodecanoate)

Storage Temperature -20°C

Solubility

Soluble in nonpolar organic

solvents (e.g., chloroform,

hexane, toluene)

[4][5]

Sparingly soluble in polar

organic solvents (e.g.,

methanol, ethanol)

[6]

Experimental Protocols
Protocol 1: Accurate Weighing of Powdered Glyceryl
Trinonadecanoate
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This protocol outlines the steps for accurately weighing powdered Glyceryl trinonadecanoate
using an analytical balance, with a focus on mitigating common sources of error.

Methodology:

Preparation:

Ensure the analytical balance is calibrated and level.

Clean the weighing chamber and pan with a soft brush.

Allow the sealed container of Glyceryl trinonadecanoate to equilibrate to room

temperature for at least 30 minutes.

Static Control:

If available, turn on the anti-static ionizer near the balance.

Select an anti-static weighing boat or a glass weighing vessel.

Weighing Procedure:

Place the empty weighing vessel on the balance pan and tare the balance.

Using an anti-static spatula, carefully transfer the desired amount of Glyceryl
trinonadecanoate powder to the weighing vessel. Avoid sudden movements.

Close the draft shield and allow the reading to stabilize.

Record the final weight.

Transfer:

Carefully transfer the weighed powder to the desired container for dissolution.

Protocol 2: Preparation of a Glyceryl Trinonadecanoate
Internal Standard Stock Solution (1 mg/mL in
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Chloroform)
This protocol provides a method for preparing a standard stock solution of Glyceryl
trinonadecanoate for use as an internal standard in chromatographic analysis.

Methodology:

Weighing:

Accurately weigh approximately 10 mg of powdered Glyceryl trinonadecanoate following

the procedure outlined in Protocol 1. Record the exact weight.

Dissolution:

Transfer the weighed powder into a 10 mL volumetric flask.

Add approximately 5 mL of chloroform to the flask.

Gently swirl the flask to dissolve the powder. If necessary, use a vortex mixer or sonicate

for a few minutes to ensure complete dissolution.

Final Dilution:

Once the powder is fully dissolved, add chloroform to the volumetric flask until the

meniscus reaches the 10 mL mark.

Cap the flask and invert it several times to ensure the solution is homogeneous.

Storage:

Transfer the stock solution to a clean, glass vial with a Teflon-lined cap.

Store the solution at -20°C.
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Caption: Workflow for accurate weighing of powdered Glyceryl trinonadecanoate.
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Caption: Protocol for preparing a Glyceryl trinonadecanoate internal standard solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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